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Compound of Interest

Compound Name: 2,4-Dichloro-3-fluoronitrobenzene

Cat. No.: B1295830 Get Quote

Technical Guide: 2,4-Dichloro-3-
fluoronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4-Dichloro-3-fluoronitrobenzene (CAS No. 393-79-3). It is intended for

researchers, scientists, and professionals in the field of drug development and fine chemical

synthesis. This document consolidates available data on its properties, synthesis, and safety

considerations to serve as a valuable resource for laboratory and industrial applications.

Chemical Identity and Physical Properties
2,4-Dichloro-3-fluoronitrobenzene is a halogenated nitroaromatic compound. While some

commercial suppliers list it as a colorless liquid, the more consistent data, supported by its

reported melting point, indicates it is a yellow crystalline solid at room temperature.[1] It is

important to note that some sources present conflicting information regarding its physical state

and molecular formula; this guide adheres to the most credible and cross-verified data.

Table 1: Physical and Chemical Properties of 2,4-Dichloro-3-fluoronitrobenzene
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Property Value Source(s)

CAS Number 393-79-3 [1][2]

Molecular Formula C₆H₂Cl₂FNO₂ [1]

Molecular Weight 209.99 g/mol [3]

Appearance Yellow crystalline solid [1]

Melting Point 65-67 °C [1]

Boiling Point 263-265 °C [1]

Density 1.67 g/cm³ [1]

Solubility

Insoluble in water; soluble in

organic solvents such as

ethanol, methanol, and

chloroform.

[1]

Spectral Data
Specific spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2,4-Dichloro-3-
fluoronitrobenzene is not readily available in public databases. However, spectral information

for structurally similar compounds can be used for comparative analysis. For instance, the ¹H

NMR spectrum of the closely related 2,4-Dichloronitrobenzene shows signals in the aromatic

region, with coupling constants indicative of the substitution pattern.[4] Similarly, IR and mass

spectra of related fluorinated and chlorinated nitrobenzenes are available and can provide

expected ranges for characteristic peaks.[5][6]

Chemical Reactivity and Synthesis
2,4-Dichloro-3-fluoronitrobenzene is a versatile chemical intermediate. The presence of

electron-withdrawing nitro and chloro groups, along with the fluorine atom, activates the

aromatic ring for various nucleophilic substitution reactions. It serves as a key building block in

the synthesis of more complex molecules, particularly in the pharmaceutical, agrochemical, and

dye industries.[1]
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Experimental Protocol: Synthesis of 2,4-Dichloro-3-
fluoronitrobenzene
A common method for the synthesis of 2,4-Dichloro-3-fluoronitrobenzene involves the

nitration of 1,3-dichloro-2-fluorobenzene. The following is a representative experimental

protocol:

Reaction:

1,3-Dichloro-2-fluorobenzene + HNO₃/H₂SO₄ → 2,4-Dichloro-3-fluoronitrobenzene

Procedure:

Preparation of Nitrating Mixture: A mixture of nitric acid and sulfuric acid is prepared.

Reaction Setup: 1,3-Dichloro-2-fluorobenzene is dissolved in a suitable solvent.

Nitration: The nitrating mixture is added dropwise to the solution of 1,3-dichloro-2-

fluorobenzene while maintaining a controlled temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction mixture is poured onto ice water. The product is then

extracted with an organic solvent.

Purification: The organic layer is washed, dried, and the solvent is evaporated. The crude

product is purified by a suitable method, such as recrystallization or column chromatography,

to yield pure 2,4-Dichloro-3-fluoronitrobenzene.

Diagram 1: Experimental Workflow for the Synthesis of 2,4-Dichloro-3-fluoronitrobenzene
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Caption: A flowchart illustrating the key steps in the synthesis of 2,4-Dichloro-3-
fluoronitrobenzene.

Biological Activity and Signaling Pathways
As a chemical intermediate, 2,4-Dichloro-3-fluoronitrobenzene is not expected to have a

defined biological mechanism of action or interact with specific signaling pathways in the

manner of a therapeutic drug. Its primary relevance in the context of drug development is as a

precursor molecule for the synthesis of active pharmaceutical ingredients (APIs). Therefore,

diagrams of signaling pathways are not applicable to this compound.

Safety and Toxicology
Detailed toxicological data, such as LD50 values, for 2,4-Dichloro-3-fluoronitrobenzene are

not readily available. However, based on the data for the structurally similar compound 2,4-

Dichloronitrobenzene, it should be handled with care. The oral LD50 for 2,4-

Dichloronitrobenzene in rats is reported to be 990 mg/kg, and the dermal LD50 is 921 mg/kg.[1]

It is prudent to assume that 2,4-Dichloro-3-fluoronitrobenzene may have a similar toxicity

profile.

Table 2: Hazard Information for Structurally Similar Compounds
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Hazard Statement Description Compound

H301/H302 Toxic/Harmful if swallowed
2,3-Dichloro-4-

fluoronitrobenzene[3]

H311 Toxic in contact with skin
2,3-Dichloro-4-

fluoronitrobenzene[3]

H315 Causes skin irritation
2,3-Dichloro-4-

fluoronitrobenzene[3]

H319 Causes serious eye irritation
2,3-Dichloro-4-

fluoronitrobenzene[3]

H331 Toxic if inhaled
2,3-Dichloro-4-

fluoronitrobenzene[3]

H335 May cause respiratory irritation
2,3-Dichloro-4-

fluoronitrobenzene[3]

Handling and Storage
Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or

spray. Avoid contact with skin and eyes. Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately wash off with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. In all cases of exposure, seek

immediate medical attention.

Applications
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The primary application of 2,4-Dichloro-3-fluoronitrobenzene is as a key intermediate in

organic synthesis. Its utility spans across several industries:

Pharmaceuticals: It serves as a starting material for the synthesis of various active

pharmaceutical ingredients.

Agrochemicals: It is used in the production of herbicides and pesticides.

Dyes and Pigments: It is a precursor in the manufacturing of certain colorants.

Conclusion
2,4-Dichloro-3-fluoronitrobenzene is a valuable chemical intermediate with a well-defined set

of physical and chemical properties. While specific spectral and toxicological data are limited,

information from structurally related compounds provides a basis for safe handling and use.

The synthetic protocol outlined in this guide offers a clear pathway for its preparation. It is

imperative for all users to adhere to strict safety protocols when handling this compound.

Diagram 2: Logical Relationships of Compound Information

Properties Synthesis Safety Applications

2,4-Dichloro-3-fluoronitrobenzene

Physical & Chemical Properties Synthesis & Reactivity Safety & Toxicology Applications

Molecular Formula Molecular Weight Appearance Melting/Boiling Point Solubility Starting Materials Reaction Conditions Purification Hazard Statements Handling & Storage First Aid Pharmaceuticals Agrochemicals Dyes

Click to download full resolution via product page

Caption: A diagram showing the logical relationships between the core topics covered in this

guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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